2-Chloro-5-{[5-(3-chloro-4-hydroxy-5-methoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid

• Molecular Formula: C19H14Cl2N2O5S
• Molecular Weight: 453.3 g/mol
• IUPAC Name: 2-chloro-5-[[(5Z)-5-[(3-chloro-4-hydroxy-5-methoxyphenyl)methylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino]benzoic acid
• InChI: InChI=1S/C19H14Cl2N2O5S/c1-23-17(25)15(7-9-5-13(21)16(24)14(6-9)28-2)29-19(23)22-10-3-4-12(20)11(8-10)18(26)27/h3-8,24H,1-2H3,(H,26,27)/b15-7-,22-19?
• InChI Key: PWMSXSWCYBZKKR-CMJGJEDCSA-N
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC(=C(C(=C2)Cl)O)OC)/SC1=NC3=CC(=C(C=C3)Cl)C(=O)O
• SMILES: CN1C(=O)C(=CC2=CC(=C(C(=C2)Cl)O)OC)SC1=NC3=CC(=C(C=C3)Cl)C(=O)O

Description

2-Chloro-5-{[5-(3-chloro-4-hydroxy-5-methoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as COTI-2 and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-Chloro-5-{[5-(3-chloro-4-hydroxy-5-methoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid involves the inhibition of the mutant p53 protein. The mutant p53 protein is found in various types of cancer and is associated with tumor growth and metastasis. By inhibiting the mutant p53 protein, 2-Chloro-5-{[5-(3-chloro-4-hydroxy-5-methoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid can prevent tumor growth and metastasis.
Biochemical and Physiological Effects:
2-Chloro-5-{[5-(3-chloro-4-hydroxy-5-methoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid has been found to have various biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to inhibit angiogenesis, the formation of new blood vessels, which is necessary for tumor growth and metastasis. In addition, it has been found to have anti-inflammatory properties and can reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Chloro-5-{[5-(3-chloro-4-hydroxy-5-methoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid in lab experiments is its specificity for the mutant p53 protein. This specificity allows for targeted inhibition of the mutant p53 protein, which can prevent tumor growth and metastasis. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 2-Chloro-5-{[5-(3-chloro-4-hydroxy-5-methoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid. One direction is the development of more effective formulations of the compound that can increase its solubility and bioavailability. Another direction is the study of the compound's potential use in combination with other anti-cancer drugs to enhance its anti-cancer properties. Additionally, the compound's potential use in the treatment of other diseases, such as neurodegenerative diseases, can be explored.

Synthesis Methods

The synthesis method for 2-Chloro-5-{[5-(3-chloro-4-hydroxy-5-methoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid involves the reaction of 5-(3-chloro-4-hydroxy-5-methoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino with 2-chlorobenzoic acid. The reaction takes place in the presence of a base, such as triethylamine, and a solvent, such as acetonitrile. The product is then purified using column chromatography to obtain pure 2-Chloro-5-{[5-(3-chloro-4-hydroxy-5-methoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid.

Scientific Research Applications

2-Chloro-5-{[5-(3-chloro-4-hydroxy-5-methoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid has been studied for its potential use in scientific research. It has been found to have anti-cancer properties and has been tested on various cancer cell lines, including breast cancer, ovarian cancer, and pancreatic cancer. It has also been found to have potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.